Cas no 71022-43-0 (3,5-Dinitrobenzyl alcohol)

3,5-Dinitrobenzyl alcohol Properties

Names and Identifiers

• (3,5-Dinitrophenyl)methanol
• 3,5-Dinitrobenzenemethanol
• 3,5-Dinitrobenzyl alcohol
• Benzenemethanol, 3,5-dinitro-
• 111Z6Y5YNW
• GPHYIQCSMDYRGJ-UHFFFAOYSA-N
• 3,5-dinitrobenzylalcohol
• PubChem20861
• KSC494C8N
• (3,5-Dinitrophenyl)methanol #
• VZ25866
• FCH1117226
• AM808214
• DTXSID90221262
• AS-58468
• CS-0132325
• 3,5-Dinitrobenzyl alcohol, 98%
• InChI=1/C7H6N2O5/c10-4-5-1-6(8(11)12)3-7(2-5)9(13)14/h1-3,10H,4H
• EN300-7410225
• AKOS015913194
• W-104536
• FT-0641323
• 71022-43-0
• EINECS 275-131-1
• SCHEMBL716259
• A914890
• D4144
• UNII-111Z6Y5YNW
• BENZYL ALCOHOL, 3,5-DINITRO-
• SY026001
• AKOS016003059
• MFCD00007235
• NS00037141
• Benzenemethanol,3,5-dinitro-
• (3,5-Dinitro-phenyl)-methanol
• DB-022111
• +Expand

• MDL： MFCD00007235
• InChIKey： GPHYIQCSMDYRGJ-UHFFFAOYSA-N
• Inchi： 1S/C7H6N2O5/c10-4-5-1-6(8(11)12)3-7(2-5)9(13)14/h1-3,10H,4H2
• SMILES： O([H])C([H])([H])C1C([H])=C(C([H])=C(C=1[H])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.02800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 198.028
• Heavy Atom Count: 14
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 112

Experimental Properties

• LogP: 2.04170
• PSA: 111.87000
• Refractive Index: 1.5460 (estimate)
• Boiling Point: 335.43°C (rough estimate)
• Melting Point: 88-91 °C (lit.)
• Flash Point: 183.7±13.0 °C
• Solubility: Slightly soluble (2 g/l) (25 º C),
• Color/Form: Yellow powder.
• Solubility: Not determined.
• Density: 1.560±0.06 g/cm3 (20 ºC 760 Torr),

3,5-Dinitrobenzyl alcohol Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S22-S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H301;H315;H319;H335
• Warning Statement： P261;P280;P301+P310;P305+P351+P338;P405;P501
• Storage Condition：2-8 °C
• Risk Phrases： 22-36/37/38
• Signal Word：Danger

3,5-Dinitrobenzyl alcohol Customs Data

• HS CODE：2906299090
• Customs Data：

  China Customs Code:

  2906299090

  Overview:

  2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether